Cas no 676148-43-9 (3,8-Diazabicyclo[3.2.1]octane-2-carboxylicacid,methylester,(1R,2R,5S)-(9CI))

• Product Name: 3,8-Diazabicyclo[3.2.1]octane-2-carboxylicacid,methylester,(1R,2R,5S)-(9CI)
• CAS No: 676148-43-9
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 839113
• Update Time: 2024-03-05

3,8-Diazabicyclo[3.2.1]octane-2-carboxylicacid,methylester,(1R,2R,5S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octane-2-carboxylicacid,methylester,(1R,2R,5S)-(9CI)
• (1R,2R,5S)-3,8-Diazabicyclo[3.2.1]octane-2-carboxylic acid methyl ester
• 3,8-Diazabicyclo[3.2.1]octane-2-carboxylic acid, methyl ester, (1R,2R,5S)-

• Inchi： 1S/C8H14N2O2/c1-12-8(11)7-6-3-2-5(10-6)4-9-7/h5-7,9-10H,2-4H2,1H3/t5-,6+,7+/m0/s1
• InChI Key： PJKJRXZNKLBJIQ-RRKCRQDMSA-N
• SMILES： [C@@]12([H])N[C@@]([H])(CC1)CN[C@H]2C(OC)=O

Computed Properties

• Exact Mass: 170.106
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Density: 1.115
• Boiling Point: 265℃
• Flash Point: 114℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives